Cas no 592-82-5 (n-Butyl isothiocyanate)

• Product Name: n-Butyl isothiocyanate
• CAS No: 592-82-5
• MF: C₅H₉NS
• MW: 115.196659803391
• MDL: MFCD00004824
• CID: 82627
• PubChem ID: 11613
• Update Time: 2026-05-14

n-Butyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• butyl isothiocyanate
• 1-Butyl isothiocyanate
• 1-isothiocyanatobutane
• Butane,1-isothiocyanato-
• BUTYL ISOTHIOCYANATE(AS) PrintBack
• n-Butylisothiocyanate
• Butyl Mustard oil
• NSC 194808
• Isothiocyanic Acid Butyl Ester
• n-Butyl isothiocyanate

• MDL： MFCD00004824
• Inchi： InChI=1S/C5H9NS/c1-2-3-4-6-5-7/h2-4H2,1H3
• InChI Key： LIMQQADUEULBSO-UHFFFAOYSA-N
• SMILES： CCCCN=C=S
• BRN： 906839

Computed Properties

• Exact Mass: 115.04600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.4

Experimental Properties

• Color/Form: Liquid. Hygroscopic
• Density: 0.955 g/mL at 25 °C(lit.)
• Boiling Point: 70-71 °C/35 mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.5(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 44.45000
• LogP: 1.88930
• Sensitiveness: Moisture Sensitive
• FEMA: 4082 | BUTYL ISOTHIOCYANATE
• Solubility: Soluble in ethanol \ ether, insoluble in water

n-Butyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314,H317,H332,H334
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1693 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34-42
• Safety Instruction： S23; S26; S36/37; S
• FLUKA BRAND F CODES：3-21
• RTECS：NX8420500
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R34; R42
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides